Cas no 91828-90-9 (3-Thiomorpholinecarboxylic acid, 4-methyl-, methyl ester)

• Product Name: 3-Thiomorpholinecarboxylic acid, 4-methyl-, methyl ester
• CAS No: 91828-90-9
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 1970784
• PubChem ID: 59215844
• Update Time: 2025-04-21

3-Thiomorpholinecarboxylic acid, 4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 4-methyl-, methyl ester
• methyl 4-methylthiomorpholine-3-carboxylate
• DTXSID10731277
• 91828-90-9
• SCHEMBL10181326

• Inchi： 1S/C7H13NO2S/c1-8-3-4-11-5-6(8)7(9)10-2/h6H,3-5H2,1-2H3
• InChI Key： RQNROZRONWQQCH-UHFFFAOYSA-N
• SMILES： S1CCN(C)C(C(=O)OC)C1

Computed Properties

• Exact Mass: 175.06669983Da
• Monoisotopic Mass: 175.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.8Ų